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Compound of Interest

Compound Name: 5-Ethynylpyrazin-2-amine

CAS No.: 457099-42-2

Cat. No.: B1289106

Get Quote

This guide provides a comprehensive technical overview of the solubility characteristics of 5-
Ethynylpyrazin-2-amine, a heterocyclic compound of significant interest in medicinal

chemistry and drug discovery.[1] Given the limited availability of direct quantitative solubility

data in publicly accessible literature, this document establishes a robust predictive solubility

profile based on first principles of chemical theory and data from structurally analogous

compounds.

Furthermore, this guide furnishes detailed, field-proven experimental protocols to enable

researchers to determine precise solubility parameters in various solvent systems. This dual

approach of theoretical prediction and practical methodology is designed to empower

researchers, scientists, and drug development professionals in their work with this versatile

building block.

Introduction to 5-Ethynylpyrazin-2-amine: A Key
Pharmacophore
5-Ethynylpyrazin-2-amine, with the molecular formula C₆H₅N₃ and a molecular weight of

119.12 g/mol , is a pivotal building block in the synthesis of kinase inhibitors, particularly for the
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development of novel anticancer agents.[1][2] Its structure, featuring a pyrazine core, an amino

group, and a reactive ethynyl group, allows for selective interactions with biological targets and

facilitates versatile chemical modifications.[1] Understanding the solubility of this compound is a

critical first step in its application, impacting everything from reaction kinetics during synthesis

to bioavailability in downstream pharmacological assays.[3][4]

Theoretical Underpinnings of Solubility: A Predictive
Analysis
The solubility of a compound is governed by the principle of "like dissolves like," which posits

that substances with similar polarities are more likely to be soluble in one another.[5][6] The

polarity of a molecule is determined by the presence of polar bonds and its overall molecular

geometry.

Molecular Structure Analysis of 5-Ethynylpyrazin-2-amine:

Pyrazine Ring: The two nitrogen atoms in the pyrazine ring are electronegative, creating

polar C-N bonds and acting as hydrogen bond acceptors.

Amino Group (-NH₂): This group is highly polar and can act as both a hydrogen bond donor

and acceptor.

Ethynyl Group (-C≡CH): The terminal alkyne is a weakly polar functional group.

Overall Polarity: The combination of the pyrazine ring and the amino group imparts a

significant degree of polarity to the molecule. The computed LogP value of 0.0401 suggests

a relatively balanced hydrophilic-lipophilic character.[2]

Based on this structural analysis, we can predict the qualitative solubility of 5-Ethynylpyrazin-
2-amine in a range of common laboratory solvents.

Predicted Solubility Profile
The following table summarizes the predicted qualitative solubility of 5-Ethynylpyrazin-2-
amine. These predictions are derived from its structural features and by analogy to similar

heterocyclic amines and ethynyl-substituted aromatics.[3]
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Solvent Class
Representative
Solvents

Predicted Solubility Rationale

Polar Protic
Water, Methanol,

Ethanol

Moderately Soluble to

Soluble

The amino group and

pyrazine nitrogens

can form hydrogen

bonds with protic

solvents. Solubility in

water is expected to

be moderate due to

the competing non-

polar hydrocarbon

backbone.

Polar Aprotic

Dimethyl Sulfoxide

(DMSO),

Dimethylformamide

(DMF), Acetonitrile

(ACN), Acetone

Soluble

These solvents can

accept hydrogen

bonds from the amino

group and have dipole

moments that can

interact with the polar

pyrazine ring.

Non-Polar
Hexane, Toluene,

Diethyl Ether

Sparingly Soluble to

Insoluble

The overall polarity of

5-Ethynylpyrazin-2-

amine is too high for

significant interaction

with non-polar

solvents.[6]

Chlorinated
Dichloromethane

(DCM), Chloroform
Moderately Soluble

These solvents have a

moderate polarity and

can engage in dipole-

dipole interactions.

Experimental Determination of Solubility: Protocols
To move from prediction to precise quantification, the following experimental protocols are

provided.
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Qualitative Solubility Determination
This rapid method provides a binary "soluble" or "insoluble" assessment at a defined

concentration.

Protocol:

Weigh approximately 2-5 mg of 5-Ethynylpyrazin-2-amine into a clean, dry vial.

Add 1 mL of the chosen solvent in 0.25 mL increments.

After each addition, cap the vial and vortex for 30-60 seconds.

Visually inspect the solution against a dark background for any undissolved solid.

If the solid completely dissolves, the compound is considered soluble at that concentration. If

it remains undissolved after the addition of the full 1 mL, it is considered sparingly soluble or

insoluble.

Quantitative Solubility Determination (Shake-Flask
Method)
The shake-flask method is a gold-standard technique for determining equilibrium solubility.

Protocol:

Add an excess amount of 5-Ethynylpyrazin-2-amine to a known volume of the selected

solvent in a sealed, screw-cap vial. The excess solid should be clearly visible.

Place the vial in a constant temperature shaker bath (e.g., 25 °C) to equilibrate. The system

should be agitated for a sufficient period (typically 24-72 hours) to ensure equilibrium is

reached.

After equilibration, allow the vial to stand undisturbed for at least 24 hours at the same

temperature to allow the excess solid to settle.

Carefully withdraw a sample from the clear supernatant using a syringe fitted with a filter

(e.g., 0.22 µm PTFE or PVDF) to remove any undissolved microparticles.
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Dilute the filtrate with a suitable solvent to a concentration within the linear range of a pre-

calibrated analytical method (e.g., UV-Vis spectroscopy or HPLC).

Quantify the concentration of 5-Ethynylpyrazin-2-amine in the diluted sample.

Calculate the original solubility by accounting for the dilution factor. The solubility is typically

expressed in mg/mL or mol/L.

Visualizing the Experimental Workflow
The following diagrams illustrate the logical flow of the described experimental protocols.
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Qualitative Solubility Workflow

Weigh 2-5 mg of Compound

Add 1 mL of Solvent in Increments

Vortex for 30-60s

Visually Inspect for Dissolution

Soluble

Completely Dissolved

Insoluble/Sparingly Soluble

Solid Remains
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Quantitative Solubility (Shake-Flask) Workflow

Add Excess Solid to Known Volume of Solvent

Equilibrate in Shaker Bath (24-72h)

Settle Undissolved Solid (24h)

Filter Supernatant (0.22 µm filter)

Dilute Filtrate

Quantify by HPLC or UV-Vis

Calculate Solubility

Solubility (mg/mL or mol/L)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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